Cas no 53589-56-3 (3,3-dimethylpent-4-en-1-ol)

3,3-dimethylpent-4-en-1-ol structure
3,3-dimethylpent-4-en-1-ol structure
Product Name:3,3-dimethylpent-4-en-1-ol
CAS No:53589-56-3
MF:C7H14O
MW:114.185462474823
CID:1587370
PubChem ID:12579098
Update Time:2025-04-21

3,3-dimethylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-4-penten-1-ol
    • 4-Penten-1-ol, 3,3-dimethyl-
    • G53476
    • 3,3-dimethyl-pent-4-en-1-ol
    • DB-122475
    • EN300-300742
    • AKOS006285418
    • GJLNFUBRNHEACO-UHFFFAOYSA-N
    • 3,3-dimethylpent-4-en-1-ol
    • 53589-56-3
    • SCHEMBL502333
    • Inchi: 1S/C7H14O/c1-4-7(2,3)5-6-8/h4,8H,1,5-6H2,2-3H3
    • InChI Key: GJLNFUBRNHEACO-UHFFFAOYSA-N
    • SMILES: OCCC(C=C)(C)C

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

3,3-dimethylpent-4-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D455920-10mg
3,3-dimethylpent-4-en-1-ol
53589-56-3
10mg
$ 50.00 2022-06-05
TRC
D455920-50mg
3,3-dimethylpent-4-en-1-ol
53589-56-3
50mg
$ 160.00 2022-06-05
TRC
D455920-100mg
3,3-dimethylpent-4-en-1-ol
53589-56-3
100mg
$ 230.00 2022-06-05
Enamine
EN300-300742-0.05g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
0.05g
$101.0 2023-02-27
Enamine
EN300-300742-0.1g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
0.1g
$152.0 2023-02-27
Enamine
EN300-300742-0.25g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
0.25g
$216.0 2023-02-27
Enamine
EN300-300742-0.5g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
0.5g
$407.0 2023-02-27
Enamine
EN300-300742-1.0g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
1g
$0.0 2023-06-07
Enamine
EN300-300742-2.5g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
2.5g
$1034.0 2023-02-27
Enamine
EN300-300742-5.0g
3,3-dimethylpent-4-en-1-ol
53589-56-3 95%
5.0g
$1530.0 2023-02-27
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